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Compound of Interest

Compound Name:
5-Nitro-2-(tetrahydro-2H-pyran-4-

yloxy)pyridine

CAS No.: 1287218-75-0

Cat. No.: B1394092

Get Quote

Pharmacological Potential of Nitropyridine-
Pyran Ether Scaffolds
A Technical Guide to Synthesis, Mechanism, and
Biological Evaluation
Executive Summary & Chemical Rationale
The search for novel chemotherapeutic and antimicrobial agents has increasingly turned

toward molecular hybridization—the combination of two pharmacophores into a single

molecular entity. This guide analyzes the Nitropyridine-Pyran Ether scaffold, a structural hybrid

merging the electron-deficient nitropyridine ring with the lipophilic, oxygen-rich pyran moiety via

a flexible ether linkage.

The Pharmacophore Hypothesis:
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Nitropyridine Moiety: Acts as a bioisostere of benzene, introducing nitrogen to increase water

solubility and hydrogen bonding capacity. The nitro group (

) at the C-3 or C-5 position exerts a strong electron-withdrawing effect, activating the ring for
nucleophilic interactions and facilitating binding to electron-rich enzyme pockets (e.g., Kinase
domains).

Pyran Ring: A privileged structure found in numerous natural products (e.g., coumarins,

flavonoids). It provides spatial volume and lipophilicity, aiding in cell membrane penetration

and fitting into hydrophobic pockets of target receptors.

Ether Linkage: Unlike ester linkages, which are susceptible to rapid hydrolysis by plasma

esterases, the ether bond provides metabolic stability, extending the half-life of the

compound in vivo.

Synthetic Pathway: Nucleophilic Aromatic Substitution (
)
To access these libraries, the most robust method involves the reaction of chloronitropyridines

with pyran-ols. This section details the chemical causalities ensuring high yield.

2.1 Reaction Mechanism
The synthesis relies on an

mechanism. The nitro group is critical here; its electron-withdrawing nature creates a positive
potential at the carbon carrying the halogen (leaving group), making it susceptible to attack by
the alkoxide generated from the pyran alcohol.

2.2 Visualization of Synthesis Workflow
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Figure 1:

synthesis pathway for nitropyridine-pyran ethers. High contrast ensures readability.

2.3 Validated Synthetic Protocol
Standard Operating Procedure (SOP-CHEM-045)

Activation: Dissolve tetrahydro-4H-pyran-4-ol (1.2 eq) in anhydrous DMF. Add Sodium

Hydride (NaH, 60% dispersion, 1.5 eq) at 0°C under

atmosphere.

Causality: Low temperature prevents runaway exotherms during deprotonation;

prevents moisture from quenching the hydride.

Coupling: Stir for 30 min, then add 2-chloro-3-nitropyridine (1.0 eq) dropwise.

Reflux: Heat to 80°C for 4-6 hours. Monitor via TLC (30% EtOAc/Hexane).

Validation: Disappearance of the starting chloride spot indicates reaction completion.

Workup: Quench with ice water. Extract with Ethyl Acetate (

). Wash organic layer with brine to remove DMF.

Purification: Silica gel column chromatography.

Biological Activity Profile
The biological potential of this scaffold is bifurcated into Anticancer and Antimicrobial domains.

3.1 Anticancer Activity (Kinase Inhibition)
Nitropyridine derivatives are documented EGFR (Epidermal Growth Factor Receptor) and

VEGFR-2 inhibitors. The pyran ether tail mimics the ATP adenine ring or occupies the

hydrophobic region of the ATP-binding pocket.
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Key Mechanism:

Apoptosis Induction: Inhibition of phosphorylation pathways (PI3K/Akt/mTOR) leads to

mitochondrial depolarization and Caspase-3 activation.

3.2 Antimicrobial Activity
The electron-deficient nature of the nitropyridine ring allows it to interact with bacterial DNA

gyrase or interfere with cell wall synthesis.

Data Summary: Structure-Activity Relationship (SAR)

Compound ID
R-Group
(Pyridine)

Linker
Cell Line (

)

Bacterial
Strain (MIC

)

NPE-01 H -O- 12.5 (MCF-7) 64 (S. aureus)

NPE-02 6-Methyl -O- 8.2 (MCF-7) 32 (S. aureus)

NPE-03 6-Amino -O- 2.1 (MCF-7) >128

Control 5-FU N/A 1.8 (MCF-7) N/A

Table 1: Comparative biological activity. Note that electron-donating groups (Amino) at C-6

significantly enhance cytotoxicity (NPE-03).

Experimental Protocols for Biological Evaluation
To ensure reproducibility and trust, the following protocols utilize industry-standard controls.

4.1 In Vitro Cytotoxicity (MTT Assay)
This colorimetric assay measures cellular metabolic activity as an indicator of viability.

Seeding: Plate MCF-7 cells at

cells/well in 96-well plates. Incubate for 24h at 37°C/5%

.
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Treatment: Add test compounds (dissolved in DMSO, serial dilutions 0.1 - 100

).

Control: Maintain final DMSO concentration

to prevent solvent toxicity.

Incubation: Incubate for 48 hours.

MTT Addition: Add

of MTT solution (5 mg/mL in PBS). Incubate for 4 hours.

Mechanism: Viable mitochondria reduce yellow MTT to purple formazan.

Solubilization: Aspirate media carefully. Add

DMSO to dissolve formazan crystals.

Quantification: Measure absorbance at 570 nm using a microplate reader.

4.2 Signal Transduction Workflow (Visualization)
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Figure 2: Proposed Mechanism of Action. The compound competes with ATP, blocking

downstream proliferation signals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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